Cas no 1806950-11-7 (Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate)

Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of a difluoromethyl group enhances its reactivity and metabolic stability, making it valuable for the development of bioactive compounds. The cyano and hydroxyl substituents contribute to its ability to participate in diverse chemical transformations, including nucleophilic substitutions and condensation reactions. The ester functionality further increases its synthetic flexibility, allowing for easy derivatization. This compound is particularly useful as an intermediate in the synthesis of fluorinated heterocycles, offering a balance of reactivity and stability for advanced applications in medicinal and agricultural chemistry.
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate structure
1806950-11-7 structure
Product Name:Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
CAS No:1806950-11-7
MF:C10H8F2N2O3
MW:242.178929328918
CID:4873500
Update Time:2025-06-09

Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
    • Inchi: 1S/C10H8F2N2O3/c1-17-8(15)3-5-2-6(10(11)12)14-7(4-13)9(5)16/h2,10,16H,3H2,1H3
    • InChI Key: WJLBTJCEZYJUHO-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=C(C#N)N=1)O)CC(=O)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 329
  • XLogP3: 1.5
  • Topological Polar Surface Area: 83.2

Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029045413-250mg
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
1806950-11-7 97%
250mg
$940.80 2022-03-31
Alichem
A029045413-500mg
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
1806950-11-7 97%
500mg
$1,711.50 2022-03-31
Alichem
A029045413-1g
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
1806950-11-7 97%
1g
$2,980.00 2022-03-31

Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate Related Literature

Additional information on Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate

Recent Advances in the Study of Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS: 1806950-11-7)

Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS: 1806950-11-7) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound and highlight its potential in various biomedical applications.

The compound's structure, characterized by a cyano group, a difluoromethyl group, and a hydroxyl group on the pyridine ring, makes it a versatile intermediate in the synthesis of more complex molecules. Recent synthetic methodologies have optimized the production of Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate, with a focus on improving yield and purity. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary studies have demonstrated that Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate exhibits promising inhibitory effects on specific enzymatic targets. For instance, it has shown activity against kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its fluorinated moiety enhances its metabolic stability, making it a candidate for further pharmacokinetic studies.

Mechanistic studies have revealed that the compound interacts with key amino acid residues in the active sites of target enzymes, leading to competitive inhibition. Molecular docking simulations and X-ray crystallography have provided insights into these interactions, facilitating the design of more potent analogs. These findings are instrumental in the rational design of next-generation therapeutics.

Recent preclinical evaluations have further explored the compound's safety and efficacy profiles. In vitro and in vivo studies have indicated favorable toxicity profiles, with minimal off-target effects. However, further optimization is required to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic and industrial researchers are underway to address these challenges.

In conclusion, Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical properties and biological activities make it a valuable candidate for further investigation. Future research should focus on elucidating its full therapeutic potential and overcoming existing limitations to facilitate its transition into clinical trials.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.